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Compound of Interest

Compound Name: Leptophos

Cat. No.: B1674750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leptophos, an organophosphorus insecticide, was previously used to control a range of pests

on crops such as cotton, rice, fruits, and vegetables. Due to its persistence in the environment

and potential for neurotoxicity, monitoring its residue levels in soil is crucial for environmental

risk assessment and ensuring food safety. This document provides detailed application notes

and protocols for the sample preparation of soil for the analysis of Leptophos residues. The

primary method detailed is the widely adopted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) technique, with Ultrasonic-Assisted Extraction (UAE) presented as a viable

alternative.

Physicochemical Properties of Leptophos
A thorough understanding of the physicochemical properties of Leptophos is essential for

developing effective extraction and cleanup strategies.
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Property Value
Implication for Sample
Preparation

Molecular Formula C₁₃H₁₀BrCl₂O₂PS ---

Molecular Weight 412.07 g/mol ---

Water Solubility 0.03 ppm (mg/L) at 25°C

Low water solubility indicates

that organic solvents will be

effective for extraction.

log P (Octanol-Water Partition

Coefficient)
6.31

High log P value signifies that

Leptophos is lipophilic and will

readily partition into organic

solvents from aqueous

phases.

Vapor Pressure 2.3 x 10⁻⁸ mm Hg

Low vapor pressure suggests

that losses due to volatilization

during sample preparation are

minimal under standard

laboratory conditions.

Stability

Stable to acids; slowly

hydrolyzed under strongly

alkaline conditions.

Extraction and cleanup steps

should ideally be performed

under neutral to slightly acidic

conditions to prevent

degradation of the analyte.

Data Presentation: Method Performance
The following tables summarize typical performance data for the analysis of organophosphorus

pesticides, including those with similar properties to Leptophos, in soil using the QuEChERS

and UAE methods. It is important to note that actual performance may vary depending on the

soil type, instrumentation, and specific laboratory conditions. Method validation should always

be performed.

Table 1: QuEChERS Method Performance for Organophosphorus Pesticide Residue Analysis

in Soil
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Parameter Typical Range Reference

Recovery 70-120% [1][2]

Relative Standard Deviation

(RSD)
< 20% [2]

Limit of Detection (LOD) 0.003 - 5 µg/kg [2]

Limit of Quantification (LOQ) 0.01 - 15 µg/kg [3]

Table 2: Ultrasonic-Assisted Extraction (UAE) Method Performance for Organophosphorus

Pesticide Residue Analysis in Soil

Parameter Typical Range Reference

Recovery 79-105% [4]

Relative Standard Deviation

(RSD)
< 15% [4]

Limit of Detection (LOD) 0.02 - 1.59 mg/kg [4]

Limit of Quantification (LOQ) 0.07 - 5.25 mg/kg [4]

Experimental Protocols
Protocol 1: QuEChERS Method for Leptophos Residue
Analysis in Soil
This protocol is based on the widely accepted QuEChERS methodology, which involves a two-

step process of extraction and cleanup.[1][5][6][7]

1. Materials and Reagents

Soil sample, air-dried and sieved (2 mm mesh)

Acetonitrile (ACN), HPLC grade

Reagent water, HPLC grade
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Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Disodium citrate sesquihydrate

Trisodium citrate dihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (optional, for highly pigmented soils)

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes for dSPE

High-speed centrifuge

Vortex mixer

Analytical balance

2. Experimental Workflow Diagram

Extraction Dispersive SPE (dSPE) Cleanup Analysis

1. Weigh 10 g Soil 2. Add 10 mL Acetonitrile
Solvent Addition 3. Add QuEChERS Salts

(MgSO4, NaCl, Citrates)

Salting Out
4. Vortex & Centrifuge

Extraction
5. Transfer SupernatantPhase Separation 6. Add dSPE Sorbent

(PSA, C18)

Purification
7. Vortex & Centrifuge

Matrix Removal
8. Collect Final ExtractFinal Extract 9. GC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Caption: QuEChERS experimental workflow for Leptophos residue analysis in soil.

3. Detailed Procedure
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a. Sample Extraction[5]

Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Add the appropriate QuEChERS extraction salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g

trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

Immediately cap the tube tightly and vortex vigorously for 1 minute to ensure thorough

mixing and prevent the agglomeration of salts.

Centrifuge the tube at ≥4000 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (dSPE) Cleanup[1][8][9][10]

Carefully transfer the supernatant (acetonitrile layer) to a 15 mL dSPE tube containing the

cleanup sorbent mixture. For organophosphorus pesticides like Leptophos in a soil matrix, a

common sorbent mixture is 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

Cap the dSPE tube and vortex for 30 seconds to disperse the sorbent.

Centrifuge the tube at ≥4000 rpm for 5 minutes.

The resulting supernatant is the final extract.

c. Final Extract Preparation and Analysis

Carefully collect the final extract, taking care not to disturb the sorbent pellet.

The extract can be directly analyzed by Gas Chromatography-Tandem Mass Spectrometry

(GC-MS/MS) or Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-NPD). If

necessary, the extract can be filtered through a 0.22 µm syringe filter before injection.

Protocol 2: Ultrasonic-Assisted Extraction (UAE) for
Leptophos Residue Analysis in Soil
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UAE offers a faster alternative for the extraction step, utilizing ultrasonic waves to enhance

solvent penetration into the soil matrix.[4][11]

1. Materials and Reagents

Same as Protocol 1, with the addition of an ultrasonic bath or probe sonicator.

Extraction solvent: Ethyl acetate or a mixture of ethyl acetate and methanol.

2. Experimental Workflow Diagram

Ultrasonic-Assisted Extraction Cleanup (Optional) Analysis

1. Weigh 10 g Soil 2. Add Extraction Solvent
Solvent Addition

3. Sonicate in Ultrasonic Bath
Sonication

4. Centrifuge
Phase Separation

5. Collect SupernatantExtraction 6. dSPE or SPE Cleanup
Purification

7. Collect Final ExtractMatrix Removal 8. GC-MS/MS Analysis
Quantification

Click to download full resolution via product page

Caption: Ultrasonic-Assisted Extraction workflow for Leptophos residue analysis.

3. Detailed Procedure

a. Sample Extraction[4]

Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of the extraction solvent (e.g., ethyl acetate or a 1:1 mixture of ethyl acetate and

methanol).

Place the tube in an ultrasonic bath and sonicate for 15-30 minutes.

Centrifuge the tube at ≥4000 rpm for 5 minutes.

Carefully decant the supernatant into a clean tube.
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For exhaustive extraction, the process can be repeated with a fresh portion of the solvent,

and the supernatants can be combined.

b. Cleanup

The extract obtained from UAE may require a cleanup step to remove co-extracted matrix

components. This can be achieved using the dSPE procedure described in Protocol 1 (Section

3b) or by passing the extract through a solid-phase extraction (SPE) cartridge packed with a

suitable sorbent (e.g., Florisil or a combination of PSA and C18).[12]

c. Final Extract Preparation and Analysis

If necessary, the combined extracts are evaporated to near dryness under a gentle stream of

nitrogen and reconstituted in a suitable solvent for injection (e.g., hexane or toluene).

The final extract is then analyzed by GC-MS/MS or GC-NPD.

Conclusion
The QuEChERS method is a robust and widely validated technique for the analysis of

Leptophos and other organophosphorus pesticide residues in soil, offering a good balance of

speed, efficiency, and cost-effectiveness. Ultrasonic-assisted extraction provides a rapid

alternative for the initial extraction step. The choice of method and the specific parameters,

particularly the dSPE sorbents, should be optimized and validated for the specific soil matrix

and analytical instrumentation being used to ensure accurate and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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